Cas no 2227725-89-3 ((2S)-1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-amine)

• Product Name: (2S)-1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-amine
• CAS No: 2227725-89-3
• MF: C₁₂H₁₆ClNO₂
• MW: 241.713942527771
• CID: 5836904
• PubChem ID: 165737656
• Update Time: 2025-10-13

(2S)-1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-amine
• 2227725-89-3
• EN300-1996507

• Inchi： 1S/C12H16ClNO2/c1-8(14)5-9-6-10(13)12-11(7-9)15-3-2-4-16-12/h6-8H,2-5,14H2,1H3/t8-/m0/s1
• InChI Key： MVOVUHGFLFHJQJ-QMMMGPOBSA-N
• SMILES： ClC1C=C(C=C2C=1OCCCO2)C[C@H](C)N

Computed Properties

• Exact Mass: 241.0869564g/mol
• Monoisotopic Mass: 241.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 44.5Ų

Additional information on (2S)-1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-amine

The Compound CAS No. 2227725-89-3: (2S)-1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-amine

The compound with CAS number 2227725-89-3, known as (2S)-1-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)propan-2-amine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug development. The molecule consists of a benzodioxepine ring system substituted with a chloro group at position 9 and a propanamine moiety at position 7. The (S)-configuration at the chiral center of the propanamine group adds to the complexity and specificity of this compound.

Recent studies have highlighted the importance of benzodioxepine derivatives in medicinal chemistry. These compounds are known for their ability to modulate various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. The presence of the chloro substituent in this compound suggests potential electronic effects that could influence its binding affinity and selectivity towards specific targets. Researchers have explored the role of such substituents in enhancing the pharmacokinetic properties of molecules, such as improving bioavailability and reducing toxicity.

The stereochemistry of the propanamine group in this compound is particularly significant. The (S)-configuration may play a critical role in determining the molecule's interactions with biological systems. Chiral centers are often crucial in drug design, as they can influence both the efficacy and safety profiles of a compound. Recent advancements in asymmetric synthesis have enabled the efficient production of enantiomerically pure compounds like this one, which is essential for preclinical studies and subsequent drug development.

In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions, reductions, and stereochemical control. The benzodioxepine core can be synthesized via cyclization reactions of appropriate dihydroxy precursors, followed by substitution to introduce the chloro group. The propanamine moiety can then be introduced using nucleophilic substitution or coupling techniques. Optimization of these steps is critical to ensure high yields and purity, which are essential for downstream applications.

From a pharmacological perspective, this compound has shown promise in preclinical models. Studies have demonstrated its ability to modulate certain receptor systems, making it a potential candidate for treating conditions such as neurological disorders or inflammatory diseases. However, further research is required to fully understand its mechanism of action and safety profile.

The development of such compounds represents a significant step forward in the field of medicinal chemistry. By leveraging advancements in synthetic methods and biological testing, researchers can continue to explore the therapeutic potential of complex molecules like CAS No. 2227725-89-3. As our understanding of these compounds grows, so too does our ability to design more effective and targeted therapies for a wide range of diseases.